3'-Deoxydihydrostreptomycin 3'',6-bisphosphate
Overview
Description
3'-deoxydihydrostreptomycin 3'',6-bisphosphate is a streptomycin phosphate and a 3'-deoxydihydrostreptomycin.
Scientific Research Applications
Synthesis and Derivative Studies
A study by Usui et al. (1981) details the transformation of dihydrostreptomycin into 3″-deoxydihydrostreptomycin, which is active against resistant bacteria. This process involves the synthesis of a protected derivative of dihydrostreptomycin, emphasizing its potential in creating derivatives with specific antibacterial properties (Usui, Tsuchiya, Umezawa, & Umezawa, 1981).
Tsuchiya et al. (1982) reported the synthesis of 6-deoxydihydrostreptomycin from dihydrostreptomycin. This synthesis involves a series of reactions, indicating the versatility of dihydrostreptomycin in producing various structurally altered derivatives (Tsuchiya, Kishi, Kobayashi, Kobayashi, Umezawa, & Umezawa, 1982).
Enzymatic Studies and Phosphorylation
- Walker and Škorvaga (1973) investigated the phosphorylation of streptomycin, dihydrostreptomycin, and 3'-deoxydihydrostreptomycin by Streptomyces. This study provides insights into the enzymatic synthesis of different diphosphorylated derivatives, highlighting the biochemical pathways involved in modifying these compounds (Walker & Škorvaga, 1973).
properties
Product Name |
3'-Deoxydihydrostreptomycin 3'',6-bisphosphate |
|---|---|
Molecular Formula |
C21H43N7O17P2 |
Molecular Weight |
727.6 g/mol |
IUPAC Name |
[(1S,2R,3S,4S,5R,6S)-2,4-bis(diaminomethylideneamino)-3,6-dihydroxy-5-[(2S,3R,4S,5S)-3-[(2S,3S,4S,5S,6S)-5-hydroxy-6-(hydroxymethyl)-3-(methylamino)-4-phosphonooxyoxan-2-yl]oxy-4-(hydroxymethyl)-5-methyloxolan-2-yl]oxycyclohexyl] dihydrogen phosphate |
InChI |
InChI=1S/C21H43N7O17P2/c1-5-6(3-29)14(42-18-10(26-2)17(45-47(37,38)39)11(31)7(4-30)41-18)19(40-5)43-15-8(27-20(22)23)12(32)9(28-21(24)25)16(13(15)33)44-46(34,35)36/h5-19,26,29-33H,3-4H2,1-2H3,(H4,22,23,27)(H4,24,25,28)(H2,34,35,36)(H2,37,38,39)/t5-,6-,7-,8-,9+,10-,11-,12-,13-,14+,15+,16-,17-,18-,19-/m0/s1 |
InChI Key |
PVNBAUCASRIGKP-AWMQQPGVSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@@H]([C@H]([C@@H]([C@H]2O)OP(=O)(O)O)N=C(N)N)O)N=C(N)N)O[C@H]3[C@H]([C@@H]([C@H]([C@@H](O3)CO)O)OP(=O)(O)O)NC)CO |
Canonical SMILES |
CC1C(C(C(O1)OC2C(C(C(C(C2O)OP(=O)(O)O)N=C(N)N)O)N=C(N)N)OC3C(C(C(C(O3)CO)O)OP(=O)(O)O)NC)CO |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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